Cas no 32988-38-8 (tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate)

• Product Name: tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate
• CAS No: 32988-38-8
• MF: C₈H₁₇N₃O₄
• MW: 219.238281965256
• MDL: MFCD24466622
• CID: 1037347
• PubChem ID: 352300
• Update Time: 2025-06-10

tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-hydrazinyl-3-hydroxy-1-oxopropan-2-yl)carbamate
• AGN-PC-00NJ8T
• AK-80635
• ANW-68189
• CTK8C2313
• KB-258325
• N-(tert-Butyl)pyridine-3-sulfonamide
• N-t-butylpyridine-3-sulphonamide
• N-tert.-Butoxycarbonyl-serinhydrazid
• SureCN858995
• tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate
• tert-Butyl (S)-(1-hydrazinyl-3-hydroxy-1-oxopropan-2-yl)carbamate
• G57842
• (S)-tert-Butyl(1-hydrazinyl-3-hydroxy-1-oxopropan-2-yl)carbamate
• tert-butyl N-[(2S)-1-hydrazinyl-3-hydroxy-1-oxopropan-2-yl]carbamate
• TERT-BUTYL N-[(1S)-1-(HYDRAZINECARBONYL)-2-HYDROXYETHYL]CARBAMATE
• tert-Butyl N-[(S)-1-hydrazinecarbonyl-2-hydroxyethyl]carbamate
• EN300-23049853
• 32988-38-8
• 2766-42-9
• SCHEMBL26206757
• BOC-SER-NHNH2

• MDL： MFCD24466622
• Inchi： 1S/C8H17N3O4/c1-8(2,3)15-7(14)10-5(4-12)6(13)11-9/h5,12H,4,9H2,1-3H3,(H,10,14)(H,11,13)/t5-/m0/s1
• InChI Key： PWWLFQFIVAGVEV-YFKPBYRVSA-N
• SMILES： O(C(N[C@H](C(NN)=O)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.12190603g/mol
• Monoisotopic Mass: 219.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 114Ų

Additional information on tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate

Comprehensive Overview of tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate (CAS No. 32988-38-8)

The compound tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate (CAS No. 32988-38-8) is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a tert-butyl group, a hydrazinecarbonyl moiety, and a hydroxyethyl side chain, makes it a versatile intermediate for constructing complex molecules. Researchers and industries value this compound for its role in peptide coupling, prodrug development, and as a protecting group in multistep syntheses.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate has surged due to advancements in targeted drug delivery and bioconjugation techniques. Its compatibility with green chemistry principles—such as reduced solvent usage and catalytic efficiency—aligns with the global push for sustainable chemical processes. This aligns with frequent searches on platforms like Google and AI-driven databases for terms such as "eco-friendly synthesis" and "biocompatible intermediates."

The compound’s hydrazinecarbonyl functionality is particularly noteworthy, as it enables selective reactions with aldehydes and ketones, a feature leveraged in click chemistry and ligand design. These attributes resonate with trending topics like covalent inhibitors and PROTACs (Proteolysis-Targeting Chimeras), which dominate academic and industrial discussions. Users often query "hydrazine derivatives in drug discovery" or "carbamates in medicinal chemistry," reflecting its relevance.

From a technical perspective, CAS No. 32988-38-8 exhibits stability under mild conditions, making it suitable for solid-phase peptide synthesis (SPPS) and automated platforms. Its hydroxyethyl group further enhances solubility in polar solvents, addressing common challenges in heterocyclic compound preparation. This dual functionality—protecting group and reactive handle—positions it as a critical tool for chemists exploring structure-activity relationships (SAR).

Quality control of tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring batch consistency. These protocols cater to the growing emphasis on QC/QA in fine chemicals, a frequent search topic among procurement specialists. Additionally, its non-hazardous profile (when handled properly) aligns with regulatory frameworks like REACH and FDA guidelines for GMP-compliant production.

In conclusion, tert-butyl N-1-(hydrazinecarbonyl)-2-hydroxyethylcarbamate (CAS No. 32988-38-8) exemplifies innovation in synthetic chemistry, bridging gaps between academic research and industrial scalability. Its adaptability to emerging fields—such as antibody-drug conjugates (ADCs) and degron-based therapeutics—ensures its continued prominence in scientific literature and commercial catalogs.